Cas no 88850-06-0 (2H-Indazole-4,7-dione, 2,5-dimethyl-)

• Product name: 2H-Indazole-4,7-dione, 2,5-dimethyl-
• CAS No: 88850-06-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 620701
• PubChem ID: 21789435

2H-Indazole-4,7-dione, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-4,7-dione, 2,5-dimethyl-
• 2,5-dimethylindazole-4,7-dione
• DTXSID50618073
• 88850-06-0
• 2,5-Dimethyl-2H-indazole-4,7-dione

• Inchi： InChI=1S/C9H8N2O2/c1-5-3-7(12)8-6(9(5)13)4-11(2)10-8/h3-4H,1-2H3
• InChI Key： ITMXEQWFWHMCEP-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C2=NN(C=C2C1=O)C

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų